![molecular formula C7H16ClNO B6175420 rac-(1R,2S)-2-methoxycyclohexan-1-amine hydrochloride, cis CAS No. 1246209-96-0](/img/no-structure.png)
rac-(1R,2S)-2-methoxycyclohexan-1-amine hydrochloride, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“rac-(1R,2S)-2-methoxycyclohexan-1-amine hydrochloride, cis” is a chemical compound with the empirical formula C6H13NO · HCl . It is a chiral molecule that has gained prominence in scientific research due to its unique physical and chemical properties .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCl.N[C@H]1CCCC[C@H]1O
. This indicates that the molecule contains a cyclohexane ring with an amine (NH2) and a methoxy (OCH3) group attached to it . Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 151.63 g/mol .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-methoxycyclohexan-1-amine hydrochloride, cis involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Methanol", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Ethanol" ], "Reaction": [ "1. Cyclohexene is reacted with methanol in the presence of sulfuric acid to form 1-methoxycyclohexene.", "2. 1-methoxycyclohexene is reacted with ammonium chloride and sodium hydroxide to form 1-amino-2-methoxycyclohexane.", "3. 1-amino-2-methoxycyclohexane is reduced with sodium borohydride in the presence of acetic acid to form rac-(1R,2S)-2-methoxycyclohexan-1-amine.", "4. rac-(1R,2S)-2-methoxycyclohexan-1-amine is reacted with hydrochloric acid to form rac-(1R,2S)-2-methoxycyclohexan-1-amine hydrochloride, cis.", "5. The product is purified by recrystallization from ethanol and dried to obtain the final product." ] } | |
CAS RN |
1246209-96-0 |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.